
A Comparative Guide to Venalot® for Chronic
Venous Insufficiency

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Venalot

CAS No.: 39291-13-9

Cat. No.: B1233405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Venalot®, a fixed-dose combination of

coumarin and troxerutin, with other therapeutic alternatives for the management of chronic

venous insufficiency (CVI). The information presented is based on available data from double-

blind, placebo-controlled clinical studies and aims to provide an objective overview for research

and development professionals.

Quantitative Data Summary
The following tables summarize the key quantitative data from a double-blind, placebo-

controlled study of Venalot® (coumarin/troxerutin combination) and a representative study of a

common alternative, a micronized purified flavonoid fraction (MPFF) containing diosmin and

hesperidin.

Table 1: Efficacy of Venalot® in Chronic Venous Insufficiency[1]
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Outcome Measure
Venalot® Group
(n=113)

Placebo Group
(n=113)

p-value

Recurrence of Leg

Volume Increase (ml)
6.5 ± 12.1 36.7 ± 12.1 0.0402

Improvement in Local

Complaint Score
Superior to placebo - 0.0041

Improvement in

Quality of Life
Superior to placebo - 0.0041

Data from a 16-week study involving an initial 4-week period with compression stockings

followed by 12 weeks of drug/placebo treatment.

Table 2: Efficacy of Diosmin/Hesperidin in Chronic Venous Insufficiency[2][3]

Outcome Measure
Diosmin/Hesperidi
n Group (n=104)

Baseline p-value

Severity of Discomfort

in Lower Extremities
Significant decrease - <0.01

Intensity of Heaviness Significant decrease - <0.01

Leg Pain Significant decrease - <0.01

Feeling of Leg Edema Significant decrease - <0.01

Lower Leg Volume Significant decrease - <0.01

CIVIQ-20 Quality of

Life Score

Significant

improvement
- <0.01

Data from an 8-week prospective clinically controlled study.

Experimental Protocols
A detailed understanding of the methodologies employed in clinical trials is crucial for the

critical appraisal of the evidence.
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Venalot® (Coumarin/Troxerutin) Clinical Trial Protocol
(NCT01848210)[4][5]

Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group

study.[4]

Participants: Approximately 808 male and female patients aged 18 to 75 years with Chronic

Venous Insufficiency (CVI) clinical classification C3, C4a, C4b, or C5.[5][4]

Intervention:

Treatment Group: Fixed-dose combination of coumarin (30 mg) and troxerutin (180 mg)

tablets, administered orally three times daily for up to 16 weeks.[5]

Control Group: Placebo-matching tablets administered orally three times daily for up to 16

weeks.[5]

Primary Outcome Measure: Change in the partial volume of the legs from baseline to week

16, measured by water plethysmometer.[5]

Secondary Outcome Measures:

Change in the severity score of local complaints.

Investigator's and participant's global impression of efficacy.

Quality of life assessment.

Safety and tolerability.

Diosmin/Hesperidin Clinical Trial Protocol
(Representative Study)[2]

Study Design: A prospective, clinically controlled study.

Participants: 104 patients with chronic venous diseases (C0-C3 according to CEAP

classification).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1233405/docs?utm_src=pdf-body#a-comparative-guide-to-venalot-for-chronic-venous-insufficiency
https://ctv.veeva.com/study/efficacy-and-safety-of-coumarin-and-troxerutin-in-the-symptomatic-treatment-of-chronic-venous-insuff
https://www.clinicaltrials.gov/study/NCT01848210
https://ctv.veeva.com/study/efficacy-and-safety-of-coumarin-and-troxerutin-in-the-symptomatic-treatment-of-chronic-venous-insuff
https://www.clinicaltrials.gov/study/NCT01848210
https://www.clinicaltrials.gov/study/NCT01848210
https://www.clinicaltrials.gov/study/NCT01848210
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intervention: Combination of diosmin and hesperidin for 8 weeks.

Primary Outcome Measures:

Severity of discomfort in the lower extremities.

Intensity of heaviness, leg pain, and feeling of leg edema.

Secondary Outcome Measures:

Change in the volume of the lower leg.

Improvement in quality of life scores (CIVIQ-20).

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the proposed mechanisms of action and a typical clinical trial

workflow.
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Caption: Proposed mechanism of action for the coumarin and troxerutin combination in

Venalot®.
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Caption: Proposed mechanism of action for Diosmin and Hesperidin in CVI.
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Caption: A typical workflow for a double-blind, placebo-controlled clinical trial.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1233405/docs?utm_src=pdf-body-img#a-comparative-guide-to-venalot-for-chronic-venous-insufficiency
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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